Cas no 78317-97-2 (3-phenylquinoline-4-carboxylic Acid)

• Product Name: 3-phenylquinoline-4-carboxylic Acid
• CAS No: 78317-97-2
• MF: C₁₆H₁₁NO₂
• MW: 249.264044046402
• CID: 984168
• PubChem ID: 326461
• Update Time: 2025-04-20

3-phenylquinoline-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-phenylquinoline-4-carboxylic Acid
• 3-Phenyl-chinolin-4-carbonsaeure
• 3-phenyl-quinoline-4-carboxylic acid
• AC1L6YEV
• NSC297897
• SureCN4347338
• NSC-297897
• MLS003115721
• AKOS040854300
• EN300-18888933
• F3162-0172
• SMR001831292
• SCHEMBL4347338
• DTXSID20315860
• 78317-97-2
• DB-152199
• 3-Phenyl-4-quinolinecarboxylic acid

• Inchi： 1S/C16H11NO2/c18-16(19)15-12-8-4-5-9-14(12)17-10-13(15)11-6-2-1-3-7-11/h1-10H,(H,18,19)
• InChI Key： CGLYUMRYFOEGNE-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN=C2C=CC=CC=12)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 249.07903
• Monoisotopic Mass: 249.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19
• LogP: 3.60000